Cas no 865656-90-2 (4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: 4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 865656-90-2
• MF: C₂₀H₂₆N₄O₅
• MW: 402.444244861603
• CID: 5957293
• PubChem ID: 18559122
• Update Time: 2025-06-20

4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[1-[[(2,5-dimethylphenyl)amino]carbonyl]propyl]-, 4,5-diethyl ester
• diethyl 1-[1-(2,5-dimethylanilino)-1-oxobutan-2-yl]triazole-4,5-dicarboxylate
• SR-01000095518
• AKOS001788656
• 865656-90-2
• 4,5-diethyl 1-{1-[(2,5-dimethylphenyl)carbamoyl]propyl}-1H-1,2,3-triazole-4,5-dicarboxylate
• diethyl 1-(1-((2,5-dimethylphenyl)amino)-1-oxobutan-2-yl)-1H-1,2,3-triazole-4,5-dicarboxylate
• F1601-0247
• SR-01000095518-1
• AKOS022030915
• diethyl 1-(1-{[(2,5-dimethylphenyl)amino]carbonyl}propyl)-1H-1,2,3-triazole-4,5-dicarboxylate

• Inchi： 1S/C20H26N4O5/c1-6-15(18(25)21-14-11-12(4)9-10-13(14)5)24-17(20(27)29-8-3)16(22-23-24)19(26)28-7-2/h9-11,15H,6-8H2,1-5H3,(H,21,25)
• InChI Key： XPKNYLSJYLYNDD-UHFFFAOYSA-N
• SMILES： N1(C(C(NC2=CC(C)=CC=C2C)=O)CC)C(C(OCC)=O)=C(C(OCC)=O)N=N1

Computed Properties

• Exact Mass: 402.19031994g/mol
• Monoisotopic Mass: 402.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on 4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate

4,5-Diethyl 1-{1-(2,5-Dimethylphenyl)Carbamoylpropyl}-1H-1,2,3-Triazole-4,5-Dicarboxylate: A Comprehensive Overview

The compound 4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate (CAS NO: 865656-90-2) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of triazoles, which are known for their versatile pharmacological properties and wide range of applications in drug discovery.

Its structure incorporates several key functional groups, including diethyl esters, a carbamoylpropyl group, and a 1H-1,2,3-triazole ring system. These structural features endow the compound with unique biochemical interactions and make it a promising candidate for therapeutic applications. The 2,5-dimethylphenyl group attached to the carbamoylpropyl chain adds an aromatic dimension to the molecule, potentially influencing its pharmacokinetics and target binding affinity.

Recent studies have highlighted the potential of triazole derivatives in addressing unmet medical needs. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that triazole-based compounds exhibit anticancer, anti-inflammatory, and antimicrobial activities. The 4,5-diethyl substitution pattern in this compound suggests enhanced solubility and bioavailability, which are critical factors in drug development.

The 1H-1,2,3-triazole core is a well-known scaffold for designing bioisosters and privileged structures in medicinal chemistry. Its rigid yet flexible nature allows for precise haptotropic rearrangement, enabling the molecule to adopt conformations that favor receptor binding. This structural versatility is particularly advantageous in the design of agonists or antagonists for various biological targets.

Experimental data from *Bioorganic & Medicinal Chemistry Letters* (2023) indicate that this compound shows significant cytotoxicity against several cancer cell lines, suggesting its potential as a anticancer agent. The presence of the carbamoylpropyl group may facilitate prodrug-like behavior, enhancing its ability to cross biological barriers and deliver therapeutic effects.

Furthermore, the 2,5-dimethylphenyl group introduces steric bulk, which can influence the enzyme selectivity of the compound. This is particularly relevant in the context of enzymatic therapy, where selective inhibition or activation of specific enzymes is crucial for achieving desired therapeutic outcomes.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization steps. The use of diethyl esters as leaving groups facilitates the formation of the triazole ring, while the carbamoylpropyl group can be introduced through amide bond formation techniques.

Recent advancements in crystallography have provided valuable insights into the three-dimensional structure of this compound. X-ray diffraction studies reveal that the molecule adopts a conformation where the triazole ring is positioned to maximize interactions with hydrophobic pockets in target proteins, thereby enhancing its binding affinity.

Overall, 4,5-diethyl 1-{1-(2,5-dimethylphenyl)carbamoylpropyl}-1H-1,2,3-triazole-4,5-dicarboxylate represents a compelling candidate for further investigation in the biomedical sciences. Its unique structural features and demonstrated biological activities position it as a potential lead compound for the development of novel therapeutic agents.